Cas no 5341-61-7 (Hydrazine dihydrochloride)

• Product Name: Hydrazine dihydrochloride
• CAS No: 5341-61-7
• MF: Cl₂H₆N₂
• MW: 104.967037677765
• MDL: MFCD00064543
• CID: 45737
• PubChem ID: 24868234
• Update Time: 2025-08-05

Hydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazine dihydrochloride
• HYDRAZINE DIHYDROCHLORIDE, REAGENT GRADE
• Hydrazinium Dichloride
• Hydrazinium dichloride, SAJ special grade, >=98.0%
• LIAWOTKNAVAKCX-UHFFFAOYSA-N
• Hydrazine dihydrochloride, >=98%
• E76388
• AI3-52384
• H6Cl2N2
• HYDRAZINEDIHYDROCHLORIDE
• DTXSID9063798
• H0170
• Hydrazine dihydrochloride, >=99.99% trace metals basis
• hydrazine 2HCl
• Hydrazine dihydro-chloride
• MFCD00064543
• CHEMBL542171
• BS-43812
• HYDRAZINE DIHYDROCHLORIDE [MI]
• Hydrazine, dihydrochloride
• Q3706993
• EC 226-283-2
• Hydrazine dihydrochloride, puriss. p.a., >=99.0% (T)
• diamine dihydrochloride
• 5341-61-7
• NH2NH2 2HCl
• KM8DD9J0C8
• FT-0627109
• CCRIS 5479
• NS00080975
• hydrazine dihydrochloride salt
• Hydrazine dihydrochloride, Vetec(TM) reagent grade, 98%
• AKOS015903227
• Hydrazine, hydrochloride (1:2)
• UNII-KM8DD9J0C8
• EINECS 226-283-2
• hydrazine;dihydrochloride
• NSC 2122
• Hydrogenhydrazinium dichloride
• DTXCID0041432
• NSC-2122
• Hydrazine HCl

• MDL： MFCD00064543
• Inchi： 1S/2ClH.H4N2/c;;1-2/h2*1H;1-2H2
• InChI Key： LIAWOTKNAVAKCX-UHFFFAOYSA-N
• SMILES： Cl.Cl.NN

Computed Properties

• Exact Mass: 103.99100
• Monoisotopic Mass: 103.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Color/Form: Colorless needle like or octahedral crystals. It has strong hygroscopicity.
• Density: 1.42 g/mL at 25 °C(lit.)
• Melting Point: 200 °C (dec.) (lit.)
• Boiling Point: 200 ºC
• Flash Point: 200°C
• PH: 0.5 (50g/l, H2O, 20℃)
• Solubility: water: soluble(lit.)
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with most common metals, organic materials, strong bases, strong oxidizing agents.
• PSA: 52.04000
• LogP: 1.82340
• Merck: 4770
• Sensitiveness: Easily absorb moisture
• Solubility: Soluble in water. Slightly soluble in alcohol

Hydrazine dihydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300+H310+H330,H314,H317,H350,H400,H410
• Warning Statement： P201,P202,P260,P262,P264,P270,P271,P272,P273,P280,P284,P301
  P310
  P330,P303
  P361
  P353,P304
  P340
  P310,P305
  P351
  P338,O310,P333
  P313,P361,P363,P391,P403
  P233,P405,P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 45-23/24/25-43-50/53
• Safety Instruction： S53-S45-S60-S61
• FLUKA BRAND F CODES：3-10-21
• RTECS：MV2298000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/24/25; R43; R45; R50/53
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Hydrazine dihydrochloride

Introduction to Hydrazine Dihydrochloride (CAS No. 5341-61-7)

Hydrazine Dihydrochloride, with the chemical formula N₂H₄·2HCl, is a well-established compound in the field of pharmaceutical and chemical research. This compound, identified by its unique CAS No. 5341-61-7, has garnered significant attention due to its versatile applications in synthetic chemistry, medicinal chemistry, and materials science. The detailed exploration of its properties, mechanisms of action, and recent advancements in research provides a comprehensive understanding of its significance in modern science.

The molecular structure of Hydrazine Dihydrochloride consists of a hydrazine molecule (N₂H₄) combined with two hydrochloride ions (HCl). This salt form enhances the stability and solubility of hydrazine, making it more suitable for various industrial and laboratory applications. The compound’s reactivity stems from the presence of two nitrogen atoms capable of participating in hydrogen bonding, nucleophilic substitution, and redox reactions. These characteristics have positioned Hydrazine Dihydrochloride as a crucial intermediate in the synthesis of complex organic molecules.

In pharmaceutical research, Hydrazine Dihydrochloride has been extensively studied for its potential role in drug development. One of its notable applications is in the synthesis of antitubercular agents. Recent studies have highlighted its incorporation into novel compounds that exhibit enhanced efficacy against Mycobacterium tuberculosis strains resistant to first-line treatments. The compound’s ability to form stable coordination complexes with transition metals has also been exploited in the development of targeted therapeutic agents for cancer treatment. These complexes leverage the electron-donating properties of hydrazine to selectively inhibit tumor cell proliferation.

Moreover, Hydrazine Dihydrochloride has found utility in materials science, particularly in the preparation of conductive polymers and advanced coatings. Its ability to act as a reducing agent has been utilized in the synthesis of metal nanoparticles, which are integral to various technological applications, including catalysis and electronics. The compound’s role in polymer chemistry has also led to innovations in high-performance materials with tailored mechanical and thermal properties.

Recent advancements in computational chemistry have further elucidated the mechanistic pathways involving Hydrazine Dihydrochloride. Molecular dynamics simulations have provided insights into its interaction with biological targets, aiding in the rational design of derivatives with improved pharmacokinetic profiles. These computational studies have been complemented by experimental investigations, which have confirmed the compound’s potential as a scaffold for drug discovery initiatives.

The synthesis of Hydrazine Dihydrochloride typically involves the reaction of hydrazine monohydrate with hydrochloric acid under controlled conditions. This process ensures high yield and purity, making it readily available for further chemical transformations. The compound’s handling requires adherence to standard laboratory protocols due to its reactivity, particularly when exposed to oxidizing agents or strong acids.

In conclusion, Hydrazine Dihydrochloride (CAS No. 5341-61-7) remains a cornerstone in both academic research and industrial applications. Its multifaceted roles in pharmaceuticals, materials science, and synthetic chemistry underscore its importance as a versatile chemical entity. As research continues to uncover new methodologies and applications, the significance of this compound is expected to grow further, solidifying its place as a fundamental component in modern chemical science.